Cas no 72378-87-1 (3-Acetoxydibenza,hanthracene)

3-Acetoxydibenza,hanthracene structure
3-Acetoxydibenza,hanthracene structure
Product Name:3-Acetoxydibenza,hanthracene
CAS No:72378-87-1
MF:C24H16O2
MW:336.382646560669
CID:549514
PubChem ID:2735227
Update Time:2025-04-19

3-Acetoxydibenza,hanthracene Chemical and Physical Properties

Names and Identifiers

    • Benzo[k]benz[a]anthracen-3-ol,3-acetate
    • 3-Acetoxydibenz[a,h]anthracene
    • 3-acetoxydibenz< a,h> anthracene
    • 3-ACETOXYDIBENZO[A,H]ANTHRACENE
    • AB05542
    • AC1MC2UA
    • AG-A-56196
    • AG-G-84851
    • CTK5D6010
    • OR6500T
    • DTXSID70370626
    • naphtho[1,2-b]phenanthren-3-yl acetate
    • FT-0661078
    • AKOS030240203
    • 72378-87-1
    • 3-Acetoxydibenza,hanthracene
    • Inchi: 1S/C24H16O2/c1-15(25)26-20-10-11-22-17(12-20)8-9-19-13-23-18(14-24(19)22)7-6-16-4-2-3-5-21(16)23/h2-14H,1H3
    • InChI Key: YMQDQOSGAXDBMK-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=CC2=C(C=1)C=CC1=CC3C4C=CC=CC=4C=CC=3C=C12

Computed Properties

  • Exact Mass: 336.11508
  • Monoisotopic Mass: 336.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.276
  • Melting Point: 247-248°C
  • Boiling Point: 581.5°C at 760 mmHg
  • Flash Point: 170.5°C
  • Refractive Index: 1.764
  • PSA: 26.3

3-Acetoxydibenza,hanthracene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A165000-5mg
3-Acetoxydibenz[a,h]anthracene
72378-87-1
5mg
$ 150.00 2023-04-19
TRC
A165000-50mg
3-Acetoxydibenz[a,h]anthracene
72378-87-1
50mg
$ 1171.00 2023-04-19
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.